1-((3-(Benzo[d][1,3]dioxol-5-yl)-2-oxooxazolidin-5-yl)methyl)-3-(2-chlorophenyl)urea

• IUPAC Name: 1-[[3-(1,3-benzodioxol-5-yl)-2-oxo-1,3-oxazolidin-5-yl]methyl]-3-(2-chlorophenyl)urea
• InChI: InChI=1S/C18H16ClN3O5/c19-13-3-1-2-4-14(13)21-17(23)20-8-12-9-22(18(24)27-12)11-5-6-15-16(7-11)26-10-25-15/h1-7,12H,8-10H2,(H2,20,21,23)
• InChI Key: DXLYEZKWFUVYKZ-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC(=O)N1C2=CC3=C(C=C2)OCO3)CNC(=O)NC4=CC=CC=C4Cl
• Molecular Formula: C18H16ClN3O5
• Molecular Weight: 389.8 g/mol

Description

1-((3-(Benzo[d][1,3]dioxol-5-yl)-2-oxooxazolidin-5-yl)methyl)-3-(2-chlorophenyl)urea is a useful research compound. Its molecular formula is C18H16ClN3O5 and its molecular weight is 389.79. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Synthesis and Characterization of Benzoxazolone Derivatives : A study on the synthesis of 5-chlorobenzoxazole and its derivatives through cyclization and Mannich reactions. These compounds were characterized using 1H NMR, MS spectra, and elemental analysis, highlighting methodologies that could be applicable to the synthesis and analysis of the target compound (Ju Xiu-lian, 2011).

Biological Activity

Antimicrobial and Cytotoxicity Evaluation : Novel derivatives, including urea compounds, were synthesized and evaluated for their antimicrobial activity against various bacterial and fungal strains, as well as their cytotoxicity against cancer cell lines. Such studies indicate potential pharmacological applications of related urea derivatives (B. Shankar et al., 2017).

Chemical Reactions and Mechanisms

Cyclization Reaction of N‐Aroyl‐N′‐(2‐hydroxyethyl)ureas : Explores the one-pot synthesis of 1-aroyl-2-imidazolidinones from aroylureas, providing insights into the reactivity of urea derivatives and their potential in synthesizing heterocyclic compounds (T. Kim et al., 2001).

Antioxidant Activity

Synthesis and Evaluation of Antioxidant Activity : Describes the synthesis of urea derivatives and their evaluation for antioxidant activity. This research highlights the potential health benefits and applications of such compounds in combating oxidative stress (S. George et al., 2010).